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Cat. No.: B1666033 Get Quote

An In-Depth Technical Guide to the Chemical Properties and Structure of Amyl Nitrite

Introduction
Amyl nitrite, a compound with the chemical formula C₅H₁₁NO₂, is a nitrite ester of significant

interest in both clinical and research settings. First documented in 1844 and introduced into

medical use in 1867, it belongs to the class of organic nitrites, a group of potent vasodilators.[1]

[2] While the term "amyl nitrite" is often used generically, it encompasses several structural

isomers, with isoamyl nitrite being the most common form.[1][3][4] Its primary pharmacological

action stems from its ability to release nitric oxide (NO), a critical signaling molecule in

vasodilation.[5][6] This guide provides a comprehensive technical overview of amyl nitrite,

detailing its chemical structure, physicochemical properties, synthesis, reactivity, mechanism of

action, and analytical methodologies, tailored for researchers, scientists, and professionals in

drug development.

Chemical Structure and Isomerism
The fundamental structure of amyl nitrite consists of a five-carbon alkyl group (amyl group)

attached to a nitrite functional group (-ONO).[1][2] The chemical and biological activities are

predominantly dictated by the nitrite moiety, while the alkyl group remains largely unreactive.[1]

[2]

1.1. Isomerism

The term "amyl nitrite" can refer to several isomers. The most prevalent form in medicinal and

commercial preparations is isoamyl nitrite, also known by its IUPAC name, (3-methylbutyl)
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nitrite.[1][3] Another common isomer is n-amyl nitrite (or normal-amyl nitrite), which features

a linear five-carbon chain.[1][3][4] It is crucial to distinguish amyl nitrite from amyl nitrate

(C₅H₁₁NO₃), as the latter has distinctly different chemical properties and is not a vasodilator.[1]

[3][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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